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Compound of Interest

Compound Name: Disperse Red 278

Cat. No.: B15554066 Get Quote

Disperse Red 278: A Technical Safety and
Handling Guide
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for researchers, scientists,

and drug development professionals. It is not a substitute for a certified Material Safety Data

Sheet (MSDS) or Safety Data Sheet (SDS). A complete and certified SDS for Disperse Red
278 was not publicly available at the time of this writing. The information herein is compiled

from available technical data and safety information for analogous disperse dyes. All personnel

handling this chemical should consult a certified SDS and receive appropriate safety training.

Chemical and Physical Properties
Disperse Red 278 is a brilliant red monoazo dye.[1][2] Its primary application is in the dyeing

and printing of polyester and polyester/cotton blended fabrics.[1][2][3] The physical and

chemical properties of Disperse Red 278 are summarized in the table below.
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Property Value Reference

CAS Number 68248-10-2 [2][4][5]

Molecular Formula C22H25N5O7 [1][2][4][5]

Molecular Weight 471.46 g/mol [1][2]

Appearance Red Powder [1][3]

Synonyms

C.I. Disperse Red 278, beta-

Alanine, N-[3-(acetylamino)-4-

[(4-nitrophenyl)azo]phenyl]-N-

(3-methoxy-3-oxopropyl)-,

methyl ester

[1][5]

Manufacturing Method

Prepared by the coupling of 4-

Nitrobenzenamine diazo and

3-(N,N-Bis(3-methoxy-3-

oxopropyl)amino)acetylaniline.

[1][2]

Toxicological Data (Analog-Based)
No specific toxicological data for Disperse Red 278 was found. The following data is for

analogous disperse dyes and should be considered indicative of potential hazards. Disperse

dyes, as a class, can pose risks of sensitization and other health effects.
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Parameter
Test
Species

Route Result
Analogous
Compound

Reference

LD50 Rat (male) Oral 0.7 - 1.0 g/kg
Disperse Red

11
[6]

LD50 Rat (female) Oral > 5 g/kg
Disperse Red

11
[6]

LD50 Rabbit Dermal > 2 g/kg
Disperse Red

11
[6]

Skin

Sensitization
Human Patch Test

Allergic

contact

dermatitis

observed in

some

individuals

Various

Disperse

Dyes

[6]

Mutagenicity
S.

typhimurium
Ames Test

Positive

(frameshift

mutations)

Disperse Red

1 & 13
[7]

Genotoxicity Mouse in vivo

Increased

DNA damage

in testis cells

Disperse Red

1
[8]

Ecotoxicity Data (Analog-Based)
Specific ecotoxicity data for Disperse Red 278 is not available. The data below is for Disperse

Red 1, a structurally related azo dye, and highlights potential environmental concerns.
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Parameter
Test
Species

Duration Endpoint Result Reference

Acute Toxicity
Daphnia

similis
48 hours EC50

Not specified,

but identified

as the most

sensitive

species

[9]

Chronic

Toxicity

Daphnia

similis
Not specified PNEC 60 ng/L [9]

Experimental Protocols
Detailed experimental protocols for Disperse Red 278 are not publicly available. The following

are generalized methodologies for key toxicological and ecotoxicological assessments based

on studies of analogous compounds.

Acute Oral Toxicity (Based on OECD Guideline 423)
Test Animals: Healthy, young adult rats of a single strain are used.

Dosage: A stepwise procedure is used with a starting dose based on available information.

Doses are administered by gavage.

Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for at least 14 days.

Necropsy: A gross necropsy is performed on all animals at the end of the study.

Endpoint: The LD50 is calculated based on the number of mortalities at different dose levels.

Bacterial Reverse Mutation Test (Ames Test, based on
OECD Guideline 471)

Test Strains:Salmonella typhimurium strains TA98, TA100, TA1535, and TA1537, and

Escherichia coli strain WP2 uvrA are commonly used.
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Metabolic Activation: The test is performed with and without a mammalian metabolic

activation system (S9 mix) to assess the mutagenicity of the parent compound and its

metabolites.

Procedure: The test substance, bacterial culture, and S9 mix (if used) are incubated

together. The mixture is then plated on a minimal medium.

Scoring: The number of revertant colonies is counted after a suitable incubation period. A

substance is considered mutagenic if it causes a dose-dependent increase in the number of

revertants.

Aquatic Toxicity Testing (Based on OECD Guideline 202,
Daphnia sp. Acute Immobilisation Test)

Test Organism:Daphnia magna or Daphnia similis are used.

Test Substance Preparation: A series of concentrations of the test substance in a suitable

medium are prepared.

Exposure: Daphnids are exposed to the test concentrations for 48 hours.

Observation: The number of immobilized daphnids is recorded at 24 and 48 hours.

Endpoint: The EC50 (the concentration that immobilizes 50% of the daphnids) is calculated.

Safety and Handling
The following diagrams illustrate recommended procedures for handling Disperse Red 278
based on general laboratory safety principles for handling powdered dyes.
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Personal Protective Equipment (PPE) Safe Handling Procedure

Safety Goggles/Face Shield

Chemical Resistant Gloves (e.g., Nitrile)

Lab Coat/Protective Clothing

Respiratory Protection (if dust is generated)

Work in a well-ventilated area or fume hood.

Avoid generating dust.

Weigh in a contained manner (e.g., weighing boat).

Keep containers tightly closed when not in use.

Wash hands thoroughly after handling.

Click to download full resolution via product page

Figure 1. Recommended PPE and Safe Handling Workflow.
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Spill Response Personnel Exposure Response

Spill or Exposure Event

Evacuate non-essential personnel. Type of Exposure?

Wear appropriate PPE.

Contain the spill.

Carefully sweep or vacuum up the powder.

Place in a sealed container for disposal.

Skin Contact

Skin

Eye Contact

Eye

Inhalation

Inhalation

Wash with soap and water.
Remove contaminated clothing.

Rinse with water for 15 minutes.
Seek medical attention.

Move to fresh air.
Seek medical attention.

Click to download full resolution via product page

Figure 2. Emergency Response Flowchart for Spills and Exposures.

Conclusion
While a comprehensive safety profile for Disperse Red 278 is not publicly available, the

existing data on its physicochemical properties and information from analogous disperse dyes

suggest that it should be handled with care. The potential for skin sensitization, mutagenicity,

and ecotoxicity should be considered. Adherence to standard laboratory safety protocols,

including the use of appropriate personal protective equipment and proper handling procedures

to minimize dust generation, is essential to ensure the safety of personnel. Further research is

needed to fully characterize the toxicological and ecotoxicological profile of Disperse Red 278.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.dyestuffscn.com/dyestuff/disperse-dyes/c-i-disperse-red-278.html
https://www.dyestuffscn.com/dyestuff/disperse-dyes/c-i-disperse-red-278.html
http://www.worlddyevariety.com/disperse-dyes/disperse-red-278.html
https://enochdye.com/pigments/tds/?color237.html
https://enochdye.com/pigments/tds/?color237.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2968807.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2968807.aspx
https://chembk.com/en/chem/C.I.Disperse%20Red%20278
https://www.ncbi.nlm.nih.gov/books/NBK224720/
https://www.ncbi.nlm.nih.gov/books/NBK224720/
https://pubmed.ncbi.nlm.nih.gov/20549607/
https://pubmed.ncbi.nlm.nih.gov/20549607/
https://pubmed.ncbi.nlm.nih.gov/25883024/
https://pubmed.ncbi.nlm.nih.gov/25883024/
https://www.researchgate.net/publication/302593762_Occurrence_and_risk_assessment_of_an_azo_dye_-_The_case_of_Disperse_Red_1
https://www.benchchem.com/product/b15554066#disperse-red-278-material-safety-data-sheet-msds-analysis
https://www.benchchem.com/product/b15554066#disperse-red-278-material-safety-data-sheet-msds-analysis
https://www.benchchem.com/product/b15554066#disperse-red-278-material-safety-data-sheet-msds-analysis
https://www.benchchem.com/product/b15554066#disperse-red-278-material-safety-data-sheet-msds-analysis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15554066?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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